Cas no 184955-21-3 (Dioxindolyl-L-alanine (Mixture of Diastereomers))

• Product Name: Dioxindolyl-L-alanine (Mixture of Diastereomers)
• CAS No: 184955-21-3
• MF: C₁₁H₁₂N₂O₄
• MW: 236
• CID: 1059511
• PubChem ID: 131699222
• Update Time: 2025-05-26

Dioxindolyl-L-alanine (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Dioxindolyl-L-alanine (Mixture of Diastereomers)
• DIOXINDOLYL-L-ALANINE
• Tryptophan Impurity B (Mixture of Diastereomers)
• CID 131699222
• a-Amino-2,3-dihydro-3-hydroxy-2-oxo-1H-indole-3-propanoic acid
• Tryptophan EP Impurity B
• Tryptophan EP Impurity B (Mixture of Diastereomers)
• Tryptophan Impurity 2（Tryptophan EP Impurity B）
• 1H-Indole-3-propanoic acid, α-amino-2,3-dihydro-3-hydroxy-2-oxo-, (αS)-
• 184955-21-3
• 2-amino-3-[(3S)-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl]propanoic acid
• 2-Amino-3-[(3S)-3-hydroxy-2-oxo-1H-indol-3-yl]propanoic acid

• Inchi： 1S/C11H12N2O4/c12-7(9(14)15)5-11(17)6-3-1-2-4-8(6)13-10(11)16/h1-4,7,17H,5,12H2,(H,13,16)(H,14,15)/t7?,11-/m0/s1
• InChI Key： BZRCOYDQHJWPQZ-QRIDDKLISA-N
• SMILES： O[C@@]1(C(NC2C=CC=CC1=2)=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: -2.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >221°C (dec.)
• Boiling Point: 564.5±50.0 °C at 760 mmHg
• Flash Point: 295.2±30.1 °C
• Solubility: Water (Slightly, Heated)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• pka: 2.18±0.10(Predicted)

Dioxindolyl-L-alanine (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Dioxindolyl-L-alanine (Mixture of Diastereomers)

Dioxindolyl-L-alanine (Mixture of Diastereomers): A Comprehensive Overview

Dioxindolyl-L-alanine (Mixture of Diastereomers), identified by the CAS number 184955-21-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of L-alanine, a naturally occurring amino acid, and incorporates a dioxindole moiety, which contributes to its unique chemical properties. The mixture of diastereomers highlights its stereochemical complexity, making it a valuable subject for both academic research and industrial applications.

The synthesis of Dioxindolyl-L-alanine involves advanced organic chemistry techniques, including multi-component reactions and stereo-selective synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, which are critical for its application in drug discovery and material science. The dioxindole group in the molecule is known for its aromaticity and potential bioactivity, making it a promising candidate for various biological assays.

One of the most exciting developments involving Dioxindolyl-L-alanine is its role in peptide synthesis. Researchers have explored its ability to form stable peptide bonds under mild conditions, which could revolutionize the way peptides are synthesized in pharmaceutical settings. Additionally, the compound's stereochemical properties have been leveraged in the development of chiral catalysts, enhancing the efficiency of asymmetric synthesis processes.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of Dioxindolyl-L-alanine. Quantum mechanical studies have revealed that the dioxindole moiety exhibits unique electronic characteristics that could be harnessed in optoelectronic materials. This has sparked interest in exploring its potential applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices.

In terms of biological activity, Dioxindolyl-L-alanine has shown promise as a modulator of enzyme activity. Preclinical studies suggest that it may inhibit certain proteases involved in disease pathways, making it a potential lead compound for drug development. Furthermore, its ability to penetrate cellular membranes efficiently has been highlighted in recent pharmacokinetic studies, indicating its potential as a drug delivery agent.

The mixture of diastereomers in Dioxindolyl-L-alanine adds another layer of complexity to its study. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize the individual diastereomers and understand their stereochemical relationships. This detailed characterization is essential for ensuring the reproducibility and reliability of experimental results.

Looking ahead, the versatility of Dioxindolyl-L-alanine suggests that it will continue to be a focal point in interdisciplinary research. Its applications span from fundamental chemical studies to applied fields such as medicine and materials science. As research progresses, it is anticipated that new insights into its structure-function relationships will emerge, further expanding its utility across diverse scientific domains.